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Compound of Interest

Compound Name: (-)-Vestitol
CAS No.: 35878-41-2
Cat. No.: B192651
Get Quote
Introduction

(-)-Vestitol is a naturally occurring isoflavonoid found in sources such as Brazilian red propolis
and licorice root.[1][2] It is recognized for a range of potent biological activities, including anti-
inflammatory, anti-viral, and antiparasitic properties.[1] Mechanistically, (-)-Vestitol has been
shown to exert its anti-inflammatory effects by inhibiting the release of key chemokines from
macrophages, such as CXCL1/KC and CXCL2/MIP-2, and by modulating the NF-kB signaling
pathway.[1][2][3][4][5] Accurate and reproducible preparation of (-)-Vestitol solutions is
fundamental for investigating its therapeutic potential in preclinical research and drug
development. This document provides detailed protocols for the preparation, storage, and
application of (-)-Vestitol solutions in biological experiments.

Physicochemical Properties of (-)-Vestitol

A summary of the key physicochemical properties of (-)-Vestitol is presented below.
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Property Value Reference

(3R)-Vestitol, (3R)-3-(2-
Synonyms hydroxy-4-methoxyphenyl)-3,4-  [2]
dihydro-2H-chromen-7-ol

CAS Number 35878-41-2 [1112]617]
Molecular Formula C16H1604 [11[7]
Molecular Weight 272.30 g/mol [11121171
Appearance Solid [1]

Solubility Data for (-)-Vestitol

The choice of solvent is critical for ensuring the bioavailability of (-)-Vestitol in experimental
systems. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-
concentration stock solutions for in vitro studies. For in vivo applications, specific formulations
are required to maintain solubility upon dilution into aqueous systems.
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Solvent/Formulatio
n

Maximum
Solubility

Notes

Reference

Dimethyl Sulfoxide
(DMSO0)

100 mg/mL (367.24
mM)

Requires sonication to
fully dissolve. Use
newly opened,
anhydrous DMSO as

it is hygroscopic.

[8]

10% DMSO, 40%
PEG300, 5% Tween-
80, 45% Saline

> 2.5 mg/mL (9.18
mM)

A common formulation

for in vivo studies.

[8]

10% DMSO, 90%
(20% SBE-B-CD in

Saline)

> 2.5 mg/mL (9.18
mM)

An alternative
formulation for in vivo

administration.

[8]

10% DMSO, 90%
Corn Ol

> 2.5 mg/mL (9.18
mM)

Suitable for oral or
parenteral
administration in

animal models.

[8]

Experimental Protocols

Protocol for Preparing a 100 mM (-)-Vestitol Stock
Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution for long-

term storage and subsequent dilution.

Materials:

(-)-Vestitol powder (CAS: 35878-41-2)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or cryovial

Calibrated analytical balance
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o Sterile pipette tips

e \ortex mixer

o Water bath sonicator

Procedure:

Equilibration: Allow the (-)-Vestitol container and anhydrous DMSO to equilibrate to room
temperature before opening to prevent moisture condensation.

e Weighing: Accurately weigh 27.23 mg of (-)-Vestitol powder and transfer it to a sterile amber
vial.

e Dissolution: Add 1.0 mL of anhydrous DMSO to the vial containing the (-)-Vestitol powder.
e Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes.

» Sonication: To ensure complete dissolution, place the vial in a water bath sonicator and
sonicate until the solution is clear and free of visible particulates.[8]

o Storage: Aliquot the 100 mM stock solution into smaller volumes in sterile cryovials to
minimize freeze-thaw cycles. Store immediately as recommended in Section 5.

Protocol for Preparing Working Solutions for In Vitro
Assays

This protocol details the dilution of the primary DMSO stock solution into an aqueous buffer or
cell culture medium for direct application to cells.

Materials:
e 100 mM (-)-Vestitol stock solution in DMSO
» Sterile cell culture medium or desired aqueous buffer (e.g., PBS)

 Sterile microcentrifuge tubes
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o Sterile pipette tips
Procedure:

o Calculate Dilution: Determine the volume of the 100 mM stock solution needed for your
desired final concentration. For example, to prepare 1 mL of a 100 uM working solution, you
will need 1 pL of the 200 mM stock.

e Dilution Step: Add 999 L of the desired cell culture medium or buffer to a sterile
microcentrifuge tube. Add the 1 pL of the 100 mM (-)-Vestitol stock solution directly into the
medium. Crucially, always add the DMSO stock to the agueous solution, not the other way
around, to prevent precipitation.[9]

e Mixing: Mix immediately and thoroughly by gentle vortexing or by pipetting up and down.
Visually inspect the solution to ensure no precipitation has occurred.

» Vehicle Control: Prepare a vehicle control solution containing the same final concentration of
DMSO as the experimental samples (e.g., 0.1% DMSO in the example above). This is
essential for distinguishing the effects of (-)-Vestitol from those of the solvent.[10]

o Application: Use the freshly prepared working solution immediately in your biological assay.
Typical in vitro working concentrations range from 0.5 pM to 10 uM.[3][4][11]

Storage and Stability

Proper storage is critical to maintain the integrity and activity of (-)-Vestitol solutions.

. Storage Maximum Storage
Solution Type . Reference
Temperature Period

Primary Stock

o -80°C 6 months [8]
Solution (in DMSO)
Primary Stock
T -20°C 1 month [718]
Solution (in DMSO)
Working Solutions Must be prepared )
2-8°C ) General Lab Practice
(Aqueous) fresh daily
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Note: Avoid repeated freeze-thaw cycles of the primary stock solution by preparing single-use
aliquots.

Visualization of Protocols and Mechanisms
Experimental Workflow

The following diagram illustrates the general workflow from preparing the stock solution to its
application in a typical in vitro cell-based assay.
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Solution Preparation

1. Weigh (-)-Vestitol

:

2. Dissolve in DMSO
(Vortex/Sonicate)

:

3. Aliquot & Store Stock
(-80°C)

bn day of experiment

Experiméntal Use

4. Thaw Stock Aliquot

y

5. Prepare Working Solution
(Dilute in Medium)

:

6. Treat Cells

i

7. Perform Assay
(e.g., Cytokine Measurement)

Click to download full resolution via product page

Caption: Workflow for (-)-Vestitol solution preparation and use.
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Simplified Signaling Pathway

(-)-Vestitol exerts its anti-inflammatory effects in part by inhibiting the NF-kB signaling pathway,
which is a key regulator of pro-inflammatory gene expression.
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Caption: Inhibition of the NF-kB pathway by (-)-Vestitol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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